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Compound of Interest

Compound Name: 2-Chloroethyl benzoate
CAS No.: 939-55-9
Cat. No.: B1583661
Get Quote
. J

This guide provides immediate and essential safety protocols for laboratory personnel,
including researchers, scientists, and drug development professionals, who handle 2-
Chloroethyl benzoate. Adherence to these procedures is critical for ensuring personal safety

and proper disposal.

Hazard Summary

2-Chloroethyl benzoate is an irritant, posing risks of skin, eye, and respiratory tract
irritation[1]. Direct contact should be avoided, and handling should be performed in a well-
ventilated area.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment for handling 2-
Chloroethyl benzoate.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Butyl rubber or Viton® gloves
are recommended for
extended contact due to their
high resistance to aromatic
compounds. Nitrile gloves may
be suitable for incidental
splash protection but should
be replaced immediately upon
contact. Always inspect gloves
for degradation or punctures
before use.[2][3]

Eye/Face Protection

Safety goggles with side
shields or a face shield

Must be worn at all times to

protect against splashes.

Respiratory Protection

NIOSH-approved respirator
with organic vapor (OV)

cartridges

Required when handling
outside of a certified chemical
fume hood or in poorly
ventilated areas. A full-face
respirator provides both

respiratory and eye protection.

Body Protection

Laboratory coat

A standard lab coat is required.
For tasks with a higher risk of
splashing, a chemically
resistant apron over the lab

coat is recommended.

Footwear

Closed-toe shoes

Shoes must fully cover the
feet. Perforated shoes or
sandals are not permitted in

the laboratory.

Safe Handling Procedures
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Adherence to the following step-by-step handling procedures is crucial for minimizing exposure

and ensuring a safe laboratory environment.

Preparation:

Review the Safety Data Sheet (SDS): Before beginning work, thoroughly read and
understand the SDS for 2-Chloroethyl benzoate.

Ensure Proper Ventilation: All handling of 2-Chloroethyl benzoate should be conducted
within a certified chemical fume hood.

Assemble all necessary materials: Have all required equipment, including PPE and waste
containers, readily accessible before starting the procedure.

Handling:

Don appropriate PPE: Put on all required personal protective equipment as specified in the
table above.

Dispense with care: When transferring or weighing the chemical, do so carefully to avoid
generating aerosols or splashes.

Avoid contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental
contact, follow the first aid measures outlined in the SDS.

Maintain good hygiene: Wash hands thoroughly with soap and water after handling the
chemical, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Disposal Plan

2-Chloroethyl benzoate is a halogenated organic compound and must be disposed of as

hazardous waste.
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Waste Type Disposal Container Disposal Procedure

1. Collect all solid waste in a

designated, properly sealed,
Labeled hazardous waste )
) ) and clearly labeled container.
Solid 2-Chloroethyl benzoate container for halogenated ]
] ) 2. The label must include the
organic solids )
full chemical name and the

words "Hazardous Waste".

1. Collect all liquid waste in a

designated, leak-proof, and
o o Labeled hazardous waste )
Liquid waste containing 2- ) clearly labeled container. 2. Do
container for halogenated -
Chloroethyl benzoate o not mix with non-halogenated
organic liquids )
waste.[4] 3. Keep the container

sealed when not in use.

1. Place all contaminated

) ) disposable materials into a
Contaminated materials (e.g., Labeled hazardous waste )
) ) designated hazardous waste
gloves, absorbent pads) container for solid waste ) ]
container. 2. Do not dispose of

in regular trash.

Consult your institution's environmental health and safety (EHS) office for specific waste
collection and disposal procedures.

Emergency Procedures

In the event of an emergency, follow these procedures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.
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o Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal as hazardous waste. For large spills, evacuate
the area and contact your institution's EHS office.

Workflow for Safe Handling and Disposal of 2-
Chloroethyl Benzoate
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Caption: Workflow for handling and disposing of 2-Chloroethyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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